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Introduction
CHIR99021, a potent and highly selective small molecule inhibitor of glycogen synthase kinase

3 (GSK-3), has become an indispensable tool in the field of stem cell biology and organoid

research.[1][2] By inhibiting GSK-3, CHIR99021 effectively activates the canonical Wnt/β-

catenin signaling pathway, a critical pathway involved in regulating cell proliferation,

differentiation, and self-renewal in various tissues.[1][2][3] This application note provides a

comprehensive overview of the use of CHIR99021 in the generation and maintenance of

diverse organoid models, including detailed protocols and quantitative data to guide

researchers in their experimental design.

Mechanism of Action: Wnt/β-catenin Pathway
Activation
The canonical Wnt signaling pathway is crucial for embryonic development and adult tissue

homeostasis.[2][4] In the absence of a Wnt ligand, a destruction complex, which includes GSK-

3, phosphorylates β-catenin, targeting it for proteasomal degradation.[1][2] The binding of Wnt

to its receptor complex inhibits the destruction complex, leading to the accumulation of β-

catenin in the cytoplasm.[1][5] This stabilized β-catenin then translocates to the nucleus, where

it acts as a transcriptional coactivator for TCF/LEF transcription factors, promoting the

expression of Wnt target genes involved in cell proliferation and stem cell maintenance.[1][4][6]
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CHIR99021 mimics the effect of Wnt signaling by directly inhibiting GSK-3, thereby preventing

the phosphorylation and degradation of β-catenin.[1][2] This leads to the constitutive activation

of the Wnt pathway, which is essential for the initiation and expansion of organoids from both

pluripotent stem cells (PSCs) and adult stem cells (ASCs).
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Caption: Wnt/β-catenin signaling pathway and the role of CHIR99021.

Applications of CHIR99021 in Organoid Cultures
CHIR99021 is a key component in the culture media for a wide range of organoid types, where

it plays a crucial role in different stages of organoid development.

Data Summary: CHIR99021 in Various Organoid Cultures
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Organoid
Type

Cell Source Application
Concentrati
on (µM)

Duration
Observed
Effects

Cerebral hiPSCs
Neuronal

Differentiation
1 - 10

From Day 14

onwards

Dose-

dependent

effects on

organoid

size,

apoptosis,

proliferation,

and

differentiation

. 1µM

increased

organoid

size, cell

survival, and

neuronal

migration.

10µM

decreased

organoid size

and

proliferation.

[5][7][8]

Intestinal

Mouse

Intestinal

Crypts

Stem Cell

Self-Renewal

&

Proliferation

3 - 10 Continuous

Promoted

proliferation

of crypt cells,

increased

organoid

size, and

maintained

Lgr5+ stem

cell self-

renewal.[9]

[10]
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Liver hiPSCs

Definitive

Endoderm

Differentiation

3 - 4 24 - 72 hours

Essential for

inducing

definitive

endoderm, a

critical step in

liver organoid

formation.[11]

[12][13]

Liver
Mouse Liver

Progenitors

Long-term

Expansion
3 Continuous

Maintained

liver

organoids in

a bipotential

state with

enhanced

capacity for

hepatocyte

differentiation

.[14]

Kidney hPSCs

Induction of

Posterior

Primitive

Streak

High

concentration

(not

specified)

1 hour pulse,

then 3-4 days

Induces

posterior

primitive

streak and is

critical for

nephron

formation.[15]

Alveolar
Fetal Lung

Progenitors

Proliferation

and

Maturation

Not specified Not specified

Promoted

fetal lung

progenitor

proliferation

and

maturation of

alveolar

epithelial

cells.[16]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8011941/
https://www.biorxiv.org/content/biorxiv/early/2021/06/30/2021.06.29.450347/DC1/embed/media-1.pdf?download=true
https://www.mdpi.com/2079-7737/14/6/586
https://pmc.ncbi.nlm.nih.gov/articles/PMC7683013/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5113819/
https://www.researchgate.net/figure/CHIR-99021-is-required-for-alveolar-organoids-formation-and-differentiation-a_fig5_362937216
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
General Experimental Workflow for Organoid Culture
using CHIR99021
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Caption: General workflow for organoid culture using CHIR99021.
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Protocol 1: Generation of Human Cerebral Organoids
This protocol is adapted from studies demonstrating the dose-dependent effects of CHIR99021

on cerebral organoid development.[5][7][8]

Materials:

Human induced pluripotent stem cells (hiPSCs)

iPSC culture medium

Embryoid body (EB) formation medium

Neural induction medium

Neuronal differentiation medium

CHIR99021 (stock solution in DMSO)

Dual SMAD inhibitors (e.g., SB431542 and Noggin)

Ultra-low attachment 96-well plates

Matrigel

Procedure:

EB Formation: Dissociate hiPSCs into single cells and seed in ultra-low attachment 96-well

plates in EB formation medium to form embryoid bodies.

Neural Induction: After 4-6 days, transfer EBs to neural induction medium containing dual

SMAD inhibitors.

Neuronal Differentiation with CHIR99021: On day 14, transfer the neuroectodermal tissues to

neuronal differentiation medium.

CHIR99021 Treatment: Supplement the culture medium with CHIR99021 at the desired

concentration (e.g., 1 µM or 10 µM). The vehicle (DMSO) should be used as a control.[5]
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Maturation: Continue to culture the organoids, changing the medium every 2-3 days.

Organoids can be maintained for several months for further analysis.

Protocol 2: Culture of Mouse Intestinal Organoids
This protocol is based on methods for the robust expansion of Lgr5+ intestinal stem cells.[9]

[10][17]

Materials:

Mouse small intestine

Chelating buffer (e.g., EDTA in PBS)

Advanced DMEM/F12 medium

Matrigel

Growth factors: EGF, Noggin, R-spondin1

CHIR99021

ROCK inhibitor (Y-27632)

Procedure:

Crypt Isolation: Isolate intestinal crypts from the mouse small intestine using a chelating

buffer.

Seeding in Matrigel: Resuspend the isolated crypts in Matrigel and plate as domes in a pre-

warmed culture plate.

Organoid Culture: After Matrigel polymerization, add intestinal organoid culture medium

containing EGF, Noggin, R-spondin1, and 3-10 µM CHIR99021.[9][10]

Maintenance: Change the medium every 2-3 days. For initial recovery after passaging,

supplement the medium with a ROCK inhibitor.[9]
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Passaging: Passage organoids every 7-10 days by mechanically disrupting them and re-

plating in fresh Matrigel.

Protocol 3: Differentiation of hiPSCs into Liver
Organoids
This protocol outlines the initial steps of liver organoid formation, where CHIR99021 is critical

for definitive endoderm induction.[11][12][13]

Materials:

hiPSCs

Definitive endoderm (DE) differentiation medium (e.g., RPMI 1640 with B27 supplement)

Activin A

CHIR99021

Matrigel-coated plates

Procedure:

hiPSC Seeding: Seed hiPSCs on Matrigel-coated plates.

DE Induction: Once the cells reach the appropriate confluency, replace the medium with DE

differentiation medium supplemented with Activin A and 3-4 µM CHIR99021 for the first 24-

48 hours.[12][13]

Further Differentiation: Following the initial CHIR99021 treatment, continue the differentiation

process by changing to a medium containing Activin A and other specific growth factors as

required by the specific protocol.

Organoid Formation: The differentiated cells will subsequently be guided through further

stages of hepatic specification and will self-assemble into 3D liver organoids.

Conclusion
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CHIR99021 is a powerful and essential small molecule for the successful culture of a wide

variety of organoids. Its ability to robustly activate the Wnt/β-catenin signaling pathway makes it

a cornerstone in protocols for organoid initiation, proliferation, and differentiation. The provided

data and protocols offer a solid foundation for researchers to incorporate CHIR99021 into their

organoid-based research, paving the way for advancements in developmental biology, disease

modeling, and regenerative medicine. It is important to note that the optimal concentration and

duration of CHIR99021 treatment can be organoid- and application-specific, and therefore

empirical optimization is often necessary.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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